Cas no 1805370-88-0 (Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805370-88-0
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871261
• Update Time: 2025-06-13

Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)5-4(7(11)12)3(9(13,14)15)2-16-6(5)10/h2,7H,1H3
• InChI Key： DBDWJQNYRPSWGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(C(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805370-88-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805370-88-0, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate fluorinated pyridine core, has garnered significant attention due to its utility in the synthesis of novel bioactive molecules. The strategic incorporation of chloro, difluoromethyl, and trifluoromethyl substituents into its structure imparts unique physicochemical properties, making it a cornerstone in the development of next-generation therapeutic agents.

The pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds over the past decade, driven by their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Among these, pyridine derivatives have emerged as pivotal scaffolds in drug design, owing to their ability to interact with biological targets through multiple hydrogen bonding and hydrophobic interactions. Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate stands out as a versatile building block, facilitating the construction of complex pharmacophores that exhibit promising pharmacological profiles.

In recent years, researchers have leveraged the reactivity of this compound to develop innovative synthetic routes for various therapeutic classes. For instance, its application in the synthesis of kinase inhibitors has been particularly noteworthy. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often linked to cancer and inflammatory diseases. By incorporating the fluorinated pyridine moiety into kinase inhibitors, scientists have been able to achieve higher selectivity and potency. A notable example is the development of 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate-based inhibitors that target specific tyrosine kinases, demonstrating remarkable efficacy in preclinical studies.

The impact of fluorine atoms on the electronic and steric properties of molecules cannot be overstated. The presence of multiple fluorine substituents in Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate not only enhances lipophilicity but also modulates metabolic pathways, thereby extending the half-life of drugs and improving their overall pharmacokinetic profiles. This has opened up new avenues for drug development, particularly in the treatment of chronic diseases where long-term therapeutic efficacy is paramount.

chloro group attached to the pyridine ring provides a handle for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited to introduce diverse pharmacophoric elements, enabling the synthesis of a wide array of derivatives with tailored biological activities. For example, researchers have utilized this compound as a precursor in the development of antiviral agents, where the fluorinated pyridine core contributes to viral protease inhibition and viral entry blockade. difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to enhance binding interactions with biological targets. These substituents occupy a significant volume around the pyridine ring, creating steric constraints that improve receptor binding affinity. This has been particularly beneficial in the design of G protein-coupled receptor (GPCR) agonists and antagonists, which are involved in a myriad of physiological processes ranging from neurotransmission to hormone regulation. Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate has thus become an indispensable tool in GPCR drug discovery efforts. 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate, particularly its fluorinated aromatic system, make it an ideal candidate for such computational approaches, streamlining the drug discovery process and reducing time-to-market for novel therapeutics. Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805370-88-0) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.